Cas no 581101-49-7 (Bicyclo[3.1.1]heptane, 3-isocyanato-2,6,6-trimethyl-, (1S,2S,3S,5R)-)
581101-49-7 structure
Product Name:Bicyclo[3.1.1]heptane, 3-isocyanato-2,6,6-trimethyl-, (1S,2S,3S,5R)-
CAS No:581101-49-7
MF:C11H17NO
MW:179.258783102036
CID:1608618
PubChem ID:71443777
Update Time:2025-04-21
Bicyclo[3.1.1]heptane, 3-isocyanato-2,6,6-trimethyl-, (1S,2S,3S,5R)- Chemical and Physical Properties
Names and Identifiers
-
- Bicyclo[3.1.1]heptane, 3-isocyanato-2,6,6-trimethyl-, (1S,2S,3S,5R)-
- (1R,3S,4S,5S)-3-isocyanato-4,6,6-trimethylbicyclo[3.1.1]heptane
- (1S,2S,3S,5R)-3-Isocyanato-2,6,6-trimethylbicyclo[3.1.1]heptane
- 581101-49-7
- DTXSID80852589
- SCHEMBL3320759
-
- Inchi: 1S/C11H17NO/c1-7-9-4-8(11(9,2)3)5-10(7)12-6-13/h7-10H,4-5H2,1-3H3/t7-,8+,9-,10-/m0/s1
- InChI Key: VVLNFOCXNDDLEU-JXUBOQSCSA-N
- SMILES: O=C=N[C@H]1C[C@H]2C[C@@H]([C@@H]1C)C2(C)C
Computed Properties
- Exact Mass: 179.13111
- Monoisotopic Mass: 179.131014166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 265
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 29.4Ų
Experimental Properties
- PSA: 29.43
Bicyclo[3.1.1]heptane, 3-isocyanato-2,6,6-trimethyl-, (1S,2S,3S,5R)- Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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